Cas no 1245649-46-0 (1-Butyl-3,5-difluorobenzene)

• Product Name: 1-Butyl-3,5-difluorobenzene
• CAS No: 1245649-46-0
• MF: C₁₀H₁₂F₂
• MW: 170.199090003967
• MDL: MFCD18072534
• CID: 819859
• PubChem ID: 18521104
• Update Time: 2025-10-24

1-Butyl-3,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-3,5-difluorobenzene
• SCHEMBL4197444
• DB-062288
• 1245649-46-0
• F87013
• 1,3-Difluoro-5-butyl- Benzene
• Benzene, 1-butyl-3,5-difluoro-
• DTXSID40594392
• 1,3-Difluoro-5-butyl-benzene

• MDL： MFCD18072534
• Inchi： 1S/C10H12F2/c1-2-3-4-8-5-9(11)7-10(12)6-8/h5-7H,2-4H2,1H3
• InChI Key： DWFGLXVQRLJKAF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CCCC)F

Computed Properties

• Exact Mass: 170.09070671g/mol
• Monoisotopic Mass: 170.09070671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on 1-Butyl-3,5-difluorobenzene

1-Butyl-3,5-difluorobenzene (CAS No. 1245649-46-0): An Overview of Its Properties, Applications, and Recent Research

1-Butyl-3,5-difluorobenzene (CAS No. 1245649-46-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by a benzene ring substituted with a butyl group at the 1-position and two fluorine atoms at the 3- and 5-positions. The presence of these functional groups imparts distinct physical and chemical properties to the molecule, making it a valuable building block in synthetic chemistry.

The chemical structure of 1-Butyl-3,5-difluorobenzene is well-defined and can be represented as C₁₀H₁₂F₂. The butyl group provides steric bulk, while the fluorine atoms introduce electron-withdrawing effects, which can influence the reactivity and stability of the molecule. These features make 1-Butyl-3,5-difluorobenzene an attractive starting material for a wide range of synthetic transformations.

In terms of physical properties, 1-Butyl-3,5-difluorobenzene is a colorless liquid with a characteristic aromatic odor. It has a boiling point of approximately 180°C and is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics are advantageous for its use in various chemical processes and reactions.

The synthesis of 1-Butyl-3,5-difluorobenzene can be achieved through several methods. One common approach involves the reaction of 3,5-difluorobromobenzene with butyllithium followed by quenching with an appropriate electrophile. Another method involves the direct fluorination of 1-butylbenzene using selective fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). These synthetic routes have been optimized to yield high-purity products with minimal side reactions.

1-Butyl-3,5-difluorobenzene has found applications in various areas of pharmaceutical research. Its unique electronic properties make it suitable for the synthesis of bioactive molecules and drug candidates. For instance, it has been used as a key intermediate in the development of novel antiviral agents and anticancer drugs. Recent studies have shown that derivatives of 1-Butyl-3,5-difluorobenzene exhibit potent inhibitory activity against specific enzymes involved in viral replication and tumor growth.

In the field of materials science, 1-Butyl-3,5-difluorobenzene has been explored for its potential use in the fabrication of advanced materials. Its fluorinated structure can enhance the thermal stability and chemical resistance of polymers and coatings. Additionally, it has been used as a monomer in the synthesis of fluorous-tagged materials, which have applications in separations and catalysis.

Safety considerations are an important aspect when handling any chemical compound. While 1-Butyl-3,5-difluorobenzene is generally considered safe under proper handling conditions, it is essential to follow standard laboratory safety protocols. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and disposing of waste materials according to local regulations.

The environmental impact of 1-Butyl-3,5-difluorobenzene is another area of interest. Studies have shown that it has low toxicity to aquatic organisms and does not persist in the environment for extended periods. However, it is still important to minimize its release into the environment through proper waste management practices.

In conclusion, 1-Butyl-3,5-difluorobenzene (CAS No. 1245649-46-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure provides a foundation for further research and development, making it an important molecule for scientists and researchers in various fields. As new synthetic methods and applications continue to emerge, the importance of this compound is likely to grow even further.